

Ftivazide: An Obscure Second-Line Tuberculosis Drug with Limited Comparative Data

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Ftivazide

Cat. No.: B086906

[Get Quote](#)

Despite its classification as a second-line anti-tuberculosis (TB) agent, a comprehensive head-to-head comparison of **Ftivazide** with currently recommended second-line drugs for multi-drug-resistant TB (MDR-TB) is conspicuously absent from publicly available scientific literature.

While the mechanism of action of **Ftivazide** is understood to be similar to the first-line drug isoniazid, robust experimental data detailing its comparative efficacy and safety against modern therapeutics such as fluoroquinolones, bedaquiline, delamanid, and linezolid are not available.

Ftivazide, also known as Phthivazid, is a hydrazone derivative of isoniazid.[1] It is considered a prodrug that, like isoniazid, is thought to inhibit the synthesis of mycolic acids, which are essential components of the Mycobacterium tuberculosis cell wall.[2][3] This disruption of the cell wall leads to bacterial cell death.[2] It has been indicated for the treatment of various forms of tuberculosis, including multi-drug resistant strains.[3]

However, a thorough review of published research reveals a significant lack of direct comparative studies between **Ftivazide** and the second-line drugs that form the backbone of modern MDR-TB treatment regimens. The majority of available literature on **Ftivazide** is dated, with some studies from the 1960s focusing on aspects like its effect on vitamin B-6 excretion in comparison to isoniazid, rather than its antimicrobial efficacy.[1][4]

Current Second-Line Treatment Landscape for MDR-TB

The current treatment landscape for MDR-TB relies on a combination of core and add-on agents as recommended by the World Health Organization (WHO). These drugs are grouped based on their efficacy and safety profiles. A brief overview of key second-line drug classes is presented below.

Fluoroquinolones: This class of antibiotics, including levofloxacin and moxifloxacin, is a cornerstone of many MDR-TB regimens. They act by inhibiting DNA gyrase, an enzyme essential for bacterial DNA replication.

Bedaquiline: A diarylquinoline that inhibits mycobacterial ATP synthase, an enzyme crucial for energy production in the bacteria.

Delamanid: A nitroimidazole derivative that inhibits the synthesis of mycolic acids, similar to isoniazid and likely **Ftivazide**, but through a different pathway.

Linezolid: An oxazolidinone that inhibits bacterial protein synthesis. It is a potent anti-TB agent but can be associated with significant side effects.

Clofazimine: A riminophenazine antibiotic with a mechanism of action that is not fully understood but is thought to involve the production of reactive oxygen species.

Injectable Agents: Drugs like amikacin, kanamycin, and capreomycin were historically used but are now less favored due to the need for injections and their association with significant side effects like hearing loss and kidney damage.

The Data Gap: Where Ftivazide Stands


The absence of head-to-head comparative data makes it impossible to objectively assess the performance of **Ftivazide** against the current standard of care for MDR-TB. Key experimental data that is lacking includes:

- **In Vitro Susceptibility:** Comparative Minimum Inhibitory Concentration (MIC) data of **Ftivazide** against a panel of drug-sensitive and drug-resistant *M. tuberculosis* strains alongside other second-line agents.
- **Bactericidal Activity:** Time-kill curve analyses comparing the bactericidal or bacteriostatic activity of **Ftivazide** with other second-line drugs.

- **Animal Model Efficacy:** Preclinical studies in established animal models of tuberculosis (e.g., mice, guinea pigs) to compare the efficacy of **Ftivazide**-containing regimens with standard second-line regimens in terms of bacterial load reduction and relapse rates.
- **Clinical Trial Data:** Randomized controlled clinical trials comparing the efficacy (e.g., sputum culture conversion rates, treatment success rates) and safety of **Ftivazide**-containing regimens with WHO-recommended regimens for MDR-TB.

Visualizing the Known and the Unknown


To illustrate the current understanding of MDR-TB treatment and the position of **Ftivazide**, the following diagrams are provided.



[Click to download full resolution via product page](#)

Caption: Logical relationship of **Ftivazide** to first and second-line TB drugs.

The diagram above illustrates that while **Ftivazide** is indicated for MDR-TB and is a derivative of the first-line drug isoniazid, its comparative standing among the established second-line drugs is unclear due to a lack of data.



[Click to download full resolution via product page](#)

Caption: Postulated mechanism of action of **Ftivazide**.

This diagram shows the proposed mechanism of action for **Ftivazide**, which involves its activation within the bacterium and subsequent inhibition of mycolic acid synthesis, ultimately leading to the death of the tuberculosis bacillus.

Conclusion

For researchers, scientists, and drug development professionals, the case of **Ftivazide** highlights a significant gap in the historical and current literature on anti-tuberculosis agents. While it is categorized as a second-line drug, the lack of direct, quantitative comparisons with modern therapeutics makes it impossible to determine its relative efficacy and safety. Future research, including in vitro susceptibility studies and preclinical animal model experiments, would be necessary to elucidate the potential role, if any, of **Ftivazide** in the contemporary treatment of MDR-TB. Until such data becomes available, its place in the therapeutic arsenal remains undefined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [THE COMPARATIVE EFFECT OF INH, PHTHIVAZID AND METAZID ON VITAMIN B-6 EXCRETION IN TUBERCULOSIS PATIENTS] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. What is the mechanism of Ftivazide? [synapse.patsnap.com]
- 3. What is Ftivazide used for? [synapse.patsnap.com]
- 4. documentsdelivered.com [documentsdelivered.com]
- To cite this document: BenchChem. [Ftivazide: An Obscure Second-Line Tuberculosis Drug with Limited Comparative Data]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b086906#head-to-head-comparison-of-ftivazide-with-second-line-tb-drugs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com